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Bromofluoromethane Key Properties & Data

For easy comparison, here are the key quantitative data for Bromofluoromethane (CH₂BrF):

Property Value Reference / Source

CAS Number 373-52-4 [1] [2]

Molecular Formula CH₂BrF [1] [2]

Molecular Weight 112.93 g/mol [1] [3] [2]

Boiling Point 17-18 °C (approx.) [1] [3] [2]

Density (at 20°C) 1.76 g/cm³ [3] [2]

Standard Molar Entropy(S°gas) 276.3 J/(mol·K) [1]

Heat Capacity (cp) 49.2 J/(mol·K) [1]

Enthalpy of Formation (ΔfH° at 298.15 K) -211.9 ± 4.9 kJ/mol [4]
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Key Pharmaceutical Reaction Protocol

A well-documented commercial use of Bromofluoromethane (BFM) is in the late-stage fluoromethylation

of a thioacid to produce the Active Pharmaceutical Ingredient (API) for drugs like fluticasone propionate

(found in Flonase and Advair) [3].

Reaction Goal: Synthesis of Fluticasone Propionate via Fluoromethylation [3].

Reactants: Thioacid intermediate and Bromofluoromethane.
Reagents/Conditions:

Base: Potassium Carbonate (K₂CO₃).
Solvent: Dimethylformamide (DMF).

Temperature: -60°C to 0°C.
Reported Yield: 78% [3].

The workflow for this specific reaction can be summarized as follows:
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Fluoromethylation Reaction Workflow

Start: Reaction Setup

Cool reaction vessel
in DMF to -60°C

Add K₂CO₃ base
and thioacid substrate

Add Bromofluoromethane (BFM)
slowly with stirring

Gradually warm reaction
mixture to 0°C over time

Monitor reaction
completion (e.g., TLC)

Work-up and purification
to isolate product

End: Fluticasone Propionate
Precursor (78% Yield)

Click to download full resolution via product page
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Potential FAQs & Troubleshooting Guide

Based on general chemical knowledge and the specific protocol above, here are some potential issues and

solutions that could form the basis of your FAQ section.

1. Question: The reaction yield is lower than expected. What are the key parameters to optimize?

Answer: The provided protocol highlights several critical factors [3]:

Temperature Control: The reaction is sensitive to temperature, commencing at -60°C.
Inadequate cooling can lead to side reactions and decomposition of BFM. Ensure your cooling

bath is effective and the temperature is closely monitored.
Base and Solvent: The use of K₂CO₃ in DMF is specific to this transformation. Substituting the

base or solvent can significantly alter the reaction outcome and is not recommended.
Addition Rate: Adding Bromofluoromethane too quickly can cause local overheating and

increase impurity formation. Ensure slow, controlled addition with efficient stirring.

2. Question: What are the best practices for handling Bromofluoromethane?

Answer: BFM is a highly toxic gas [2]. Safe handling is paramount:

Personal Protective Equipment (PPE): Always use appropriate gloves, safety glasses, and a
lab coat. Operations should be conducted in a well-ventilated fume hood.

Containment: Since it is a gas with a boiling point around 18°C [1] [2], ensure closed systems
and gas-tight syringes are used for transfer to prevent release into the atmosphere.

Storage: It is typically stored in cylinders or as a solution. Follow all supplier MSDS guidelines
and store in a cool, well-ventilated area [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Bromofluoromethane [en.wikipedia.org]

2. | 373-52-4 Bromofluoromethane [chemicalbook.com]

3. Bromofluoromethane [media.abcr.com]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://media.abcr.com/ePaper/abcr-Gases_Bromofluoromethane/index.html
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://www.smolecule.com/products/s598397?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://media.abcr.com/ePaper/abcr-Gases_Bromofluoromethane/index.html
https://www.smolecule.com/products/s598397?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Bromofluoromethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6154291.htm
https://media.abcr.com/ePaper/abcr-Gases_Bromofluoromethane/index.html
https://www.smolecule.com/products/s598397?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Enthalpy of Formation Bromofluoromethane [atct.anl.gov]

To cite this document: Smolecule. [Bromofluoromethane reaction optimization parameters].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b598397#bromofluoromethane-reaction-optimization-

parameters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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